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Compound of Interest

Compound Name: N-Desethylisotonitazene

CAS No.: 2732926-24-6

Cat. No.: B15810796

Get Quote

Disclaimer: N-Desethylisotonitazene is an extremely potent synthetic opioid and is regulated

as a Schedule I controlled substance in the United States.[1][2][3] All handling and disposal

procedures must be conducted in strict accordance with all applicable federal, state, and local

regulations and institutional policies. This document provides guidance based on available

safety information and general principles for the disposal of highly hazardous chemicals. No

specific, chemically validated degradation protocol for N-Desethylisotonitazene has been

published in the reviewed literature. Therefore, extreme caution is advised.

Essential Safety and Handling Information
N-Desethylisotonitazene is a potent benzimidazole-derived synthetic opioid with analgesic

strength estimated to be approximately 20 times that of fentanyl.[4][5][6] Due to its high

potency, it poses a significant risk of accidental overdose through inhalation, ingestion, or

dermal absorption.[7] The toxicity of N-desethylisotonitazene has not been extensively

studied, but its association with overdoses indicates a high potential for harm.[6]

Chemical and Physical Properties
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Property Value Source

IUPAC Name

N-ethyl-2-[[4-(1-

methylethoxy)phenyl]methyl]-5

-nitro-1H-benzimidazole-1-

ethanamine

[8]

Molecular Formula C₂₁H₂₆N₄O₃ [4]

Molar Mass 382.464 g·mol⁻¹ [4]

Solubility (hydrochloride salt)

DMF: 30 mg/mlDMSO: 30

mg/mlEthanol: 30 mg/mlPBS

(pH 7.2): 5 mg/ml

[1][8]

Appearance
Crystalline solid (as

hydrochloride salt)
[8]

Hazard Identification
The following hazard statements apply to N-Desethylisotonitazene hydrochloride[7]:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Personnel must use appropriate personal protective equipment (PPE), including a lab coat,

gloves, and safety glasses. All handling of solid material or concentrated solutions should be

performed in a certified chemical fume hood to prevent inhalation of airborne particles.

Disposal Procedures for N-Desethylisotonitazene
Given the absence of a specific chemical neutralization protocol, the primary method for

disposal is through a licensed hazardous waste disposal company. This ensures that the

material is handled and destroyed in compliance with regulatory standards.

Step-by-Step Disposal Workflow
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Consult Institutional Policy: Before beginning any work with N-Desethylisotonitazene,

consult your institution's Environmental Health and Safety (EHS) department to understand

the specific procedures for the disposal of highly potent, scheduled substances.

Segregate Waste: All waste contaminated with N-Desethylisotonitazene must be

segregated from other laboratory waste streams. This includes:

Unused or expired pure compound.

Contaminated lab supplies (e.g., pipette tips, vials, weighing paper).

Contaminated solvents and solutions.

Personal protective equipment (PPE) worn during handling.

Package Waste Securely:

Solid Waste: Place all contaminated solid materials in a dedicated, clearly labeled, and

sealable waste container. The container should be robust and leak-proof.

Liquid Waste: Collect all contaminated liquids in a compatible, sealed, and clearly labeled

hazardous waste container. Do not mix with other chemical waste unless approved by

your EHS department.

Labeling: All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

"N-Desethylisotonitazene"

Associated hazard symbols (e.g., skull and crossbones for acute toxicity).

Accumulation start date.

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Inform the contractor of the nature and high potency of the material to ensure they are
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equipped to handle it safely. Do not attempt to dispose of this material down the drain or in

regular trash.

Decontamination Procedures
Effective decontamination is crucial to prevent accidental exposure.

Surfaces: To decontaminate surfaces in the chemical fume hood, wipe the area with a

solvent known to solubilize N-Desethylisotonitazene (e.g., ethanol, methanol, or a solution

of a suitable detergent), followed by a thorough wipe-down with a fresh solvent-soaked cloth.

All cleaning materials must be disposed of as hazardous waste.

Equipment: Non-disposable equipment should be thoroughly rinsed with a suitable solvent.

The rinsate must be collected and treated as hazardous liquid waste.

Emergency Procedures: Accidental Exposure
In case of accidental exposure, immediate action is critical.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

administer artificial respiration if trained to do so and call for emergency medical services.

Naloxone should be available and administered by trained personnel in case of suspected

overdose.[9]

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visualized Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of N-
Desethylisotonitazene in a research setting.
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Caption: Logical workflow for the disposal of N-Desethylisotonitazene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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